Cas no 1805519-33-8 (2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile)

• Product Name: 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile
• CAS No: 1805519-33-8
• MF: C₉H₃F₆NO
• MW: 255.116643190384
• CID: 4962515
• Update Time: 2025-11-01

2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile

• Inchi： 1S/C9H3F6NO/c10-8(11,12)5-1-2-6(17)7(4(5)3-16)9(13,14)15/h1-2,17H
• InChI Key： LRJGCWNNYUQNQF-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC=C(C(F)(F)F)C=1C#N)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 327
• XLogP3: 3.1
• Topological Polar Surface Area: 44

Additional information on 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile

Recent Advances in the Study of 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile (CAS: 1805519-33-8)

In recent years, the compound 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile (CAS: 1805519-33-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated aromatic nitrile derivative has shown promising potential in various applications, including drug discovery, agrochemical development, and material science. The unique electronic and steric properties imparted by the trifluoromethyl groups and the hydroxybenzonitrile moiety make this compound an attractive scaffold for designing novel bioactive molecules.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the synthesis and biological evaluation of 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile derivatives as potential kinase inhibitors. The researchers employed a structure-activity relationship (SAR) approach to optimize the compound's inhibitory activity against a panel of cancer-related kinases. The results demonstrated that certain derivatives exhibited nanomolar potency against specific kinase targets, with favorable selectivity profiles. Molecular docking studies further elucidated the binding interactions between the compound and the kinase active sites, providing insights for future drug design.

In another study, researchers investigated the use of 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile as a key intermediate in the synthesis of novel agrochemicals. The compound's ability to act as a hydrogen bond donor and acceptor, coupled with its lipophilic character, makes it suitable for designing pesticides with improved bioavailability and environmental stability. Field trials conducted in 2022 showed that derivatives of this compound exhibited potent herbicidal activity against resistant weed species, suggesting its potential as a next-generation agrochemical scaffold.

The compound's unique photophysical properties have also been explored in material science applications. A 2023 study in Advanced Materials reported the incorporation of 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile into organic light-emitting diodes (OLEDs). The researchers found that the compound's strong electron-withdrawing character and high thermal stability contributed to improved device performance, particularly in terms of efficiency and operational lifetime.

From a synthetic chemistry perspective, recent advances have focused on developing more efficient and sustainable routes to produce 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile. A 2023 publication in Green Chemistry described a novel catalytic system that enables the direct trifluoromethylation of hydroxybenzonitrile derivatives under mild conditions, significantly improving the atom economy and reducing waste generation compared to traditional methods.

Looking forward, the diverse applications of 2,6-Bis(trifluoromethyl)-3-hydroxybenzonitrile (CAS: 1805519-33-8) suggest that this compound will continue to be an important focus of research across multiple disciplines. Ongoing studies are investigating its potential in areas such as PET radiotracer development, supramolecular chemistry, and as a building block for pharmaceutical cocrystals. The compound's versatility and the growing understanding of its structure-property relationships position it as a valuable tool in chemical biology and drug discovery efforts.